Cas no 2227717-62-4 ((2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol)

• Product Name: (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
• CAS No: 2227717-62-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5797979
• PubChem ID: 165641438
• Update Time: 2025-07-14

(2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
• EN300-1833486
• 2227717-62-4

• Inchi： 1S/C12H17NO/c1-9(14)7-10-3-4-12-11(8-10)5-6-13(12)2/h3-4,8-9,14H,5-7H2,1-2H3/t9-/m0/s1
• InChI Key： VGJRJUXOHIRRBA-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol

Introduction to (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol (CAS No. 2227717-62-4)

(2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2227717-62-4, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of extensive research in drug discovery and development.

The molecular framework of (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol consists of a substituted indole core linked to a propanol side chain. The presence of the (S)-configuration at the chiral center enhances its pharmacological relevance, as stereochemistry plays a crucial role in the efficacy and selectivity of many therapeutic agents. This compound's structural motif is reminiscent of molecules that have demonstrated promise in treating various neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol with biological targets. Studies indicate that the indole moiety interacts favorably with enzymes and receptors involved in pain signaling and neuroinflammation. This has spurred interest in developing derivatives of this compound as potential candidates for novel therapeutic interventions.

In vitro studies have revealed that derivatives of this compound exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. The propanol side chain contributes to the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems. These properties make it an attractive scaffold for further medicinal chemistry modifications.

The synthesis of (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol involves multi-step organic transformations, including stereoselective reductions and functional group interconversions. The synthesis must be meticulously controlled to ensure high enantiomeric purity, as even minor deviations can significantly impact the biological activity. Advances in asymmetric synthesis have provided more efficient routes to produce this compound in scalable quantities.

Current research is exploring the potential of (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol as a lead compound for drug development. Its structural features suggest applications in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties, paving the way for future clinical trials.

The indole scaffold is well-documented for its versatility in medicinal chemistry due to its ability to modulate various biological pathways. By leveraging this scaffold, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects. The propanol side chain further enhances the compound's pharmacological profile by contributing to its metabolic stability and target specificity.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery process for compounds like (2S)-1-(1-methyl-2,3-dihydro-1H-indol-5-yloxy)propanal. High-throughput screening technologies are being employed to identify novel derivatives with enhanced biological activity. These efforts are complemented by computational methods that predict potential drug-likeness and optimize lead structures.

The growing body of evidence supporting the bioactivity of indole derivatives has prompted regulatory agencies to expedite review processes for related drug candidates. This has created a favorable environment for companies investing in research and development of innovative therapeutics based on compounds like (2S)-1-(1-methylindanone)propanal. Such investments are crucial for addressing unmet medical needs and improving patient outcomes.

In conclusion, (2S)-1-(1-methylindanone)propanal represents a promising avenue in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover new applications for this compound and its derivatives, reinforcing its significance in drug discovery efforts. As research progresses, we can anticipate further breakthroughs that will expand the therapeutic landscape for various diseases.